3,6-diamino-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

• IUPAC Name: 3,6-diamino-2H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C7H6N6/c8-2-3-1-4-6(10)12-13-7(4)11-5(3)9/h1H,(H5,9,10,11,12,13)
• InChI Key: QQMCPWOEDXMLTH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC2=NNC(=C21)N)N)C#N
• Molecular Formula: C7H6N6
• DSSTOX Substance ID: DTXSID30304361
• Molecular Weight: 174.16 g/mol
• CAS RN: 1901-68-4

Description

3,6-Diamino-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile is a chemical compound with the molecular formula C6H5N7. It has an average mass of 175.151 Da and a monoisotopic mass of 175.060638 Da. This compound is a part of the pyrazolo[3,4-b]pyridine ring system, which is present in a number of pharmaceutically important compounds.

Synthesis Analysis

The synthesis of this compound involves green synthesis methods such as microwave-assisted and grinding techniques. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazolo[3,4-b]pyridine ring system with two amino groups at the 3rd and 6th positions and a carbonitrile group at the 5th position.

Scientific Research Applications

Protein Kinase Inhibition for Alzheimer's Disease Treatment

3,6-Diamino-1H-pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated for their potential as protein kinase inhibitors. One particular derivative, 3,6-diamino-4-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile, has shown promise as a lead compound in Alzheimer's disease treatment, exhibiting inhibitory effects on relevant protein kinases (Chioua et al., 2009).

Neurotropic Activity

Diamino derivatives of pyrano[3,4-c]pyridines, related to the compound , have shown neurotropic properties. These derivatives were effective in preventing clonic seizures and convulsions induced in animal models, although they demonstrated a behavior-depressing sedative effect (Paronikyan et al., 2016).

Antitumor and Antimicrobial Activities

Several studies have focused on the antitumor and antimicrobial activities of pyrazolo[3,4-b]pyridine derivatives. For instance, one study revealed that specific compounds in this class exhibited significant antibacterial and antifungal activities, as well as antitumor activity against a liver cell line (El-Borai et al., 2012).

Corrosion Inhibition

Pyrazolo[3,4-b]pyridine derivatives have been synthesized and studied for their potential as corrosion inhibitors, particularly for mild steel in acidic environments. These compounds showed promising results in protecting metal surfaces from corrosion (Dandia et al., 2013).

Electronic Device Applications

Certain pyrazolo[3,4-b]pyridine derivatives have been explored for their potential in electronic device applications. Their optical and electronic properties, such as band gaps and rectification behavior, make them candidates for use in electronic devices like photovoltaic cells (El-Menyawy et al., 2019).

Synthesis and Structural Studies

The synthesis and structural analysis of pyrazolo[3,4-b]pyridine derivatives have been extensively researched, providing valuable information on their chemical properties and potential applications in various fields, including medicinal chemistry and material science (G. Paronikyan et al., 2018).